7-Butyryl-6-[5-(4-chlorophenyl)-2-furyl]-3-(methylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• Molecular Formula: C25H21ClN4O3S
• Molecular Weight: 493 g/mol
• IUPAC Name: 1-[6-[5-(4-chlorophenyl)furan-2-yl]-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]butan-1-one
• InChI: InChI=1S/C25H21ClN4O3S/c1-3-6-21(31)30-18-8-5-4-7-17(18)22-23(27-25(34-2)29-28-22)33-24(30)20-14-13-19(32-20)15-9-11-16(26)12-10-15/h4-5,7-14,24H,3,6H2,1-2H3
• InChI Key: YWJGLEUTDKDRNV-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC=C(O4)C5=CC=C(C=C5)Cl

Description

7-Butyryl-6-[5-(4-chlorophenyl)-2-furyl]-3-(methylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have a unique structure and properties that make it useful for a variety of research purposes.

Mechanism of Action

The mechanism of action of 7-Butyryl-6-[5-(4-chlorophenyl)-2-furyl]-3-(methylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, it has been hypothesized that this compound may act as an inhibitor of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
7-Butyryl-6-[5-(4-chlorophenyl)-2-furyl]-3-(methylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been found to have a number of biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-Butyryl-6-[5-(4-chlorophenyl)-2-furyl]-3-(methylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments is its unique structure and properties. This compound has been found to have a number of potential applications in scientific research. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for research involving 7-Butyryl-6-[5-(4-chlorophenyl)-2-furyl]-3-(methylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. For example, future research could focus on identifying the specific enzymes or receptors that this compound targets in the body. Additionally, research could explore the potential applications of this compound in the treatment of various diseases and conditions. Finally, future research could focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 7-Butyryl-6-[5-(4-chlorophenyl)-2-furyl]-3-(methylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a complex process that involves multiple steps. The synthesis begins with the reaction of 4-chlorophenylacetic acid with thionyl chloride to form 4-chlorophenylacetyl chloride. This compound is then reacted with 2-furancarboxaldehyde to form 5-(4-chlorophenyl)-2-furylacryloyl chloride. The final step in the synthesis involves the reaction of this compound with 6-methylthio-1,2,4-triazin-3(2H)-one to form 7-Butyryl-6-[5-(4-chlorophenyl)-2-furyl]-3-(methylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine.

Scientific Research Applications

7-Butyryl-6-[5-(4-chlorophenyl)-2-furyl]-3-(methylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been studied for its potential applications in scientific research. This compound has been found to have a unique structure and properties that make it useful for a variety of research purposes.